Cas no 64179-42-6 (Benzoic acid, 6-(hydroxymethyl)-2,3-dimethoxy-)

• Product Name: Benzoic acid, 6-(hydroxymethyl)-2,3-dimethoxy-
• CAS No: 64179-42-6
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 1672141
• PubChem ID: 85910586
• Update Time: 2025-04-21

Benzoic acid, 6-(hydroxymethyl)-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-(hydroxymethyl)-2,3-dimethoxy-
• 64179-42-6
• DTXSID401261706
• 6-(hydroxymethyl)-2,3-dimethoxybenzoic acid

• Inchi： 1S/C10H12O5/c1-14-7-4-3-6(5-11)8(10(12)13)9(7)15-2/h3-4,11H,5H2,1-2H3,(H,12,13)
• InChI Key： CRYRRQNXPBRNOP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(CO)=C1C(=O)O)OC

Computed Properties

• Exact Mass: 212.06846
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99